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Compound of Interest

Compound Name: 3,4'-Dichlorobenzophenone

Cat. No.: B1347251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals for 3,4'-Dichlorobenzophenone (CAS No: 6284-79-
3). The information is compiled for professionals in research and drug development who handle
this substance.

GHS Hazard Identification and Classification

3,4'-Dichlorobenzophenone is classified as hazardous according to GHS criteria. The
classification is based on aggregated information from notifications to the ECHA C&L Inventory.

[1]
Signal Word: Warning[1]
GHS Pictogram:

° l;?alt text

(GHSO07: Exclamation Mark)
Hazard Statements:

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:

A comprehensive list of precautionary statements includes codes P261, P264, P271, P280,
P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317, P337+P317,
P362+P364, P403+P233, P405, and P501.[1] Key precautionary measures include:

e Prevention: Avoid breathing dust, wash skin thoroughly after handling, use only outdoors or

in a well-ventilated area, and wear protective gloves and eye protection.[1]

e Response: If on skin, wash with plenty of water. If inhaled, remove person to fresh air. If in

eyes, rinse cautiously with water for several minutes.[1]

o Storage: Store in a well-ventilated place. Keep container tightly closed.[1]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Data Presentation

The GHS classification for 3,4'-Dichlorobenzophenone is summarized in the table below.

Table 1: GHS Hazard Classification Summary for 3,4'-Dichlorobenzophenone

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity ]
] ) H335: May cause respiratory
(Single Exposure); Respiratory  Category 3

Tract Irritation

irritation

Source: European Chemicals
Agency (ECHA)[1]
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Table 2: Summary of Toxicological Data for 3,4'-Dichlorobenzophenone
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Toxicological
Endpoint

Species

Route

Value

Classification
Basis

Acute Oral
Toxicity

N/A

Oral

No data available

The toxicological
properties of this
substance have
not been fully

investigated.[2]

Acute Dermal

Toxicity

N/A

Dermal

No data available

The toxicological
properties of this
substance have
not been fully

investigated.[2]

Acute Inhalation

Toxicity

N/A

Inhalation

No data available

The toxicological
properties of this
substance have
not been fully

investigated.[2]

Skin
Irritation/Corrosio

n

N/A

Dermal

Classified as

Irritant (Category
2)[1]

Based on
notifications to
the ECHA C&L
Inventory.[1] No
specific
guantitative data
or primary study
reports were

found.
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Based on
notifications to
the ECHA C&L

) Classified as Inventory.[1] No
Serious Eye ] -
o N/A Ocular Irritant (Category  specific
Damage/Irritation o
2)[1] guantitative data

or primary study

reports were

found.
Category 3 for
STOT-SE
includes
- - transient
Specific Target Classified as ]
o respiratory tract
Organ Toxicity ) Category 3 o
) N/A Inhalation ) irritation.[3]
(STOT) - Single (Respiratory T
o Classification is
Exposure Irritation)[1]

based on
notifications to
the ECHA C&L

Inventory.[1]

N/A: Not Available in the searched resources.

Experimental Protocols

While specific experimental data for 3,4'-Dichlorobenzophenone were not available in the
public domain, the classifications are typically derived from studies following internationally
recognized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD). The methodologies for determining the key hazard classifications are
outlined below.

Methodology for Acute Dermal Irritation/Corrosion (based on OECD Test Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

[4115]
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Test Animals: Healthy, young adult albino rabbits are typically used.[6][7]

Procedure: A single dose of 0.5 g of the solid test substance is applied to a small patch of
skin (approx. 6 cm?).[6] An untreated area of skin serves as a control. The exposure period is
typically 4 hours.[6][7]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals for up to 14 days.[6] The severity of the lesions is scored.

Classification: If the skin irritation persists to the end of the observation period, the substance
is considered an irritant.[4][6]

Methodology for Acute Eye Irritation/Corrosion (based on OECD Test Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.[38][9]

Test Animals: Healthy, young adult albino rabbits are the preferred species.[10]

Procedure: The test begins with a single animal.[11] A specified amount of the test substance
is placed in the conjunctival sac of one eye, while the other eye remains untreated as a
control.[10][11] The eyelids are held together for about one second to prevent loss of the
material.[10]

Observation: Eyes are examined at 1, 24, 48, and 72 hours after application, and
observations can continue for up to 21 days to assess reversibility.[9] Ocular responses such
as corneal opacity, iritis, and conjunctival redness are scored.[8]

Classification: If corrosive or severe irritant effects are observed, no further testing is
performed.[11] If initial results are less severe, the test may be confirmed in additional
animals.[8]

Methodology for Specific Target Organ Toxicity — Single Exposure (STOT-SE) - Respiratory

Irritation

STOT-SE classification identifies specific, non-lethal target organ toxicity arising from a single

exposure to a substance.[3][12]
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o Evidence Sources: Classification is based on the weight of all available evidence from
humans and experimental animals.[3]

e Procedure (Animal Studies): While a specific guideline for respiratory irritation exists, data is
often gathered from acute toxicity studies (e.g., OECD 423).[13][14] In these studies,
animals are administered a single dose of the substance.

o Observation: In addition to mortality, animals are observed for clinical signs of toxicity,
including changes in the respiratory system (e.g., altered breathing patterns, nasal
discharge), which could indicate respiratory irritation.[15]

» Classification: Category 3 is for transient target organ effects, including respiratory tract
irritation that impairs function with symptoms like cough and breathing difficulties.[3]

Visualizations

The following diagrams illustrate the logical framework for GHS classification and a typical
experimental workflow.
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GHS Classification Logic for Irritation Hazards

Test Substance:
3,4"-Dichlorobenzophenone

— 4

Skin Exposure Data Eye Exposure Data Respiratory Exposure Data
(e.g., from OECD 404) (e.g., from OECD 405) (Human or Animal)

Evaluate Skin Effects:
Reversible irritation?

Evaluate Eye Effects:
Serious, reversible irritation?

Evaluate Respiratory Effects:
Transient irritation?

Skin Irritation
Category 2
(H315)

STOT SE
Category 3
(GEED)

Eye Irritation
Category 2
(H319)

No Classification

Click to download full resolution via product page

Caption: GHS classification workflow for irritation hazards.
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Generalized In-Vivo Irritation Study Workflow (e.g., OECD 404/405)

Start: Select Healthy
Young Adult Animals

Acclimatize Animals
to Laboratory Conditions

Initial Test:

Dose a Single Animal

Observe for Severe Effects
(e.g., Corrosion)

Severe Effects?

Stop Test & Confirmatory Test:
Classify as Severe Dose 2 Additional Animals

Full Observation Period
(up to 14-21 days)
Score Lesions

Final Evaluation:
Assess Reversibility
& Classify Hazard

Click to download full resolution via product page

Caption: Generalized experimental workflow for in-vivo irritation tests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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